2-methyl-N-[6-(methylsulfanyl)pyridazin-3-yl]propanamide

• IUPAC Name: 2-methyl-N-(6-methylsulfanylpyridazin-3-yl)propanamide
• InChI: InChI=1S/C9H13N3OS/c1-6(2)9(13)10-7-4-5-8(14-3)12-11-7/h4-6H,1-3H3,(H,10,11,13)
• InChI Key: ALDYGWJHHQAQTA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=NN=C(C=C1)SC
• Molecular Formula: C9H13N3OS
• Molecular Weight: 211.29 g/mol

Description

2-Methyl-N-[6-(methylsulfanyl)pyridazin-3-yl]propanamide, also known as 2MMP, is an organic compound that is used as a reagent in various scientific research applications. It is a derivative of the pyridazine ring system and is composed of a methyl group attached to a nitrogen atom, a sulfur atom, and a pyridazine ring. 2MMP has a variety of applications in scientific research due to its unique chemical properties and structure.

Scientific Research Applications

2-methyl-N-[6-(methylsulfanyl)pyridazin-3-yl]propanamide has a variety of applications in scientific research. It is commonly used as a reagent in the synthesis of various organic compounds, such as drugs and other pharmaceuticals. It is also used in the synthesis of organic dyes and pigments, as well as in the synthesis of organic catalysts. Additionally, 2-methyl-N-[6-(methylsulfanyl)pyridazin-3-yl]propanamide has been used in the synthesis of organic polymers, such as polyurethanes and polyesters.

Mechanism of Action

2-methyl-N-[6-(methylsulfanyl)pyridazin-3-yl]propanamide is an organic compound that is composed of a methyl group attached to a nitrogen atom, a sulfur atom, and a pyridazine ring. The pyridazine ring is composed of three nitrogen atoms and three carbon atoms and has a planar structure. This planar structure allows the compound to form hydrogen bonds with other molecules, which is important for its various applications in scientific research. Additionally, the sulfur atom in 2-methyl-N-[6-(methylsulfanyl)pyridazin-3-yl]propanamide can form a coordination bond with other molecules, which allows it to act as a catalyst in certain reactions.
Biochemical and Physiological Effects
2-methyl-N-[6-(methylsulfanyl)pyridazin-3-yl]propanamide has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been found to have antimicrobial, antiviral, and anticancer properties. Additionally, it has been found to have anti-inflammatory, antioxidant, and neuroprotective effects. Furthermore, 2-methyl-N-[6-(methylsulfanyl)pyridazin-3-yl]propanamide has been shown to have an effect on the metabolism of glucose and lipids, as well as the production of hormones and other biochemical molecules.

Advantages and Limitations for Lab Experiments

2-methyl-N-[6-(methylsulfanyl)pyridazin-3-yl]propanamide has a variety of advantages for laboratory experiments. It is a relatively stable compound and is easy to synthesize. Additionally, it is relatively non-toxic and has a low cost. However, 2-methyl-N-[6-(methylsulfanyl)pyridazin-3-yl]propanamide also has some limitations. It is not soluble in water, which can make it difficult to use in certain experiments. Additionally, it has a relatively short shelf life and can degrade quickly if not stored properly.

Future Directions

Given its unique chemical properties and structure, 2-methyl-N-[6-(methylsulfanyl)pyridazin-3-yl]propanamide has a variety of potential future directions for research. These include further research into its antimicrobial, antiviral, and anticancer properties, as well as its potential applications in the synthesis of organic dyes, pigments, polymers, and catalysts. Additionally, further research into its biochemical and physiological effects could lead to new treatments for a variety of diseases and conditions. Finally, research into its potential use as a reagent in the synthesis of other organic compounds could lead to the development of new drugs and other pharmaceuticals.

Synthesis Methods

2-methyl-N-[6-(methylsulfanyl)pyridazin-3-yl]propanamide can be synthesized through a variety of methods, the most common of which is the reaction of 2-methyl-2-nitropropane with pyridazine in the presence of a base. This reaction is known as the Knoevenagel condensation and results in the formation of 2-methyl-N-[6-(methylsulfanyl)pyridazin-3-yl]propanamide. Other methods of synthesis include the reaction of 2-methyl-2-nitropropane with pyridazine in the presence of a catalyst, the reaction of 2-methyl-2-nitropropane with a pyridazine derivative, and the reaction of 2-methyl-2-nitropropane with a pyridazine derivative in the presence of a base.